Cas no 258515-54-7 (7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 258515-54-7
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD15474923
• CID: 1023594
• PubChem ID: 53408469
• Update Time: 2025-06-15

7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
• 7-bromo-1,2,3,4-tetrahydro-2-methyl-Isoquinoline
• 7-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
• 7-BROMO-2-METHYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• AG-L-19415
• AK102934
• ANW-65265
• CTK4F6576
• KB-249540
• SureCN586166
• SCHEMBL586166
• AKOS016005281
• GVQLORUTWOXJJD-UHFFFAOYSA-N
• E78353
• SY265426
• 7-Bromo-1,2,3,4-tetrahydro-2-methylisoquinoline
• DTXSID20696303
• BS-49652
• 258515-54-7
• DB-369454
• MFCD15474923
• SB36232
• CS-0131420

• MDL： MFCD15474923
• Inchi： 1S/C10H12BrN/c1-12-5-4-8-2-3-10(11)6-9(8)7-12/h2-3,6H,4-5,7H2,1H3
• InChI Key： GVQLORUTWOXJJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CN(C)CC2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Research of 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline (CAS: 258515-54-7)

7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline (CAS: 258515-54-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of central nervous system (CNS) drug discovery. Recent studies have highlighted its significance as a precursor for the development of novel therapeutic agents targeting neurological disorders such as Parkinson's disease, depression, and anxiety. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological potential, and recent findings in preclinical studies.

One of the most notable developments in the use of 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline is its role in the synthesis of sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study utilized molecular docking simulations and in vitro binding assays to identify optimal structural modifications for enhancing receptor interaction, with 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline serving as the core scaffold.

In addition to its pharmacological applications, recent research has explored innovative synthetic routes for 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline. A 2024 paper in Organic Letters reported a streamlined, one-pot synthesis method that significantly improves yield and reduces byproduct formation. This advancement is particularly relevant for industrial-scale production, addressing previous challenges associated with the compound's halogenated structure. The study also emphasized the compound's stability under various storage conditions, which is critical for its use in long-term research and development projects.

Preclinical evaluations of 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline derivatives have shown promising results in animal models of neurodegenerative diseases. For instance, a derivative incorporating a fluorinated side chain demonstrated neuroprotective effects in a mouse model of Parkinson's disease, reducing dopaminergic neuron loss by approximately 40% compared to controls. These findings, published in ACS Chemical Neuroscience in early 2024, suggest potential therapeutic applications that warrant further investigation in clinical settings.

The compound's mechanism of action continues to be an area of active research. Recent proteomic studies have revealed that 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline derivatives can modulate multiple signaling pathways, including those involving BDNF (brain-derived neurotrophic factor) and mTOR (mechanistic target of rapamycin). This polypharmacological profile may explain the observed efficacy in diverse neurological conditions and presents opportunities for the development of multitarget-directed ligands.

Looking ahead, researchers are focusing on optimizing the pharmacokinetic properties of 7-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline-based compounds, particularly their blood-brain barrier permeability and metabolic stability. Computational ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions combined with in vivo pharmacokinetic studies are guiding the design of next-generation derivatives with improved drug-like characteristics. These efforts are expected to accelerate the translation of these compounds from bench to bedside in the coming years.